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Compound of Interest

Compound Name:
3-chloro-N-(3-

fluorophenyl)propanamide

CAS No.: 100638-26-4

Cat. No.: B1351846 Get Quote

Executive Summary
3-Chloro-N-(3-fluorophenyl)propanamide (CAS: 100638-26-4) is a specialized halogenated

amide intermediate used primarily in the synthesis of pharmaceutical candidates and

agrochemicals. Structurally, it consists of a 3-chloropropionyl chain attached to a 3-fluoroaniline

moiety.

This guide addresses the compound's dual-hazard profile: the potential for alkylation typical of

-chloro amides and the toxicity associated with its metabolic precursor, 3-fluoroaniline.
Researchers must treat this compound as a hazardous alkylating agent and a potential
sensitizer, requiring strict engineering controls to prevent exposure and unintended cyclization
or elimination reactions.

Chemical Identity & Physicochemical Properties[2]
[3][4][5][6]
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Property Detail

CAS Number 100638-26-4

IUPAC Name 3-chloro-N-(3-fluorophenyl)propanamide

Molecular Formula

Molecular Weight 201.62 g/mol

Physical State Solid (typically off-white to pale yellow powder)

Solubility
Soluble in DMSO, DMF, Dichloromethane; Low

solubility in water.

Key Functional Groups
Aryl fluoride, Secondary amide, Primary alkyl

chloride

Hazard Identification & GHS Classification
Note: While a specific harmonized GHS classification may not exist for this exact CAS in all

jurisdictions, the following profile is derived from Structure-Activity Relationships (SAR) of

analogous

-chloro amides and fluoroanilines.

Primary Hazards[7]
Acute Toxicity (Oral/Inhalation): The metabolic release of 3-fluoroaniline can induce

methemoglobinemia, a condition reducing the blood's oxygen-carrying capacity.

Skin & Eye Irritation: The alkyl chloride moiety acts as a contact irritant.[1]

Specific Target Organ Toxicity (Repeated Exposure): Potential damage to liver and kidneys

due to halogenated metabolites.

Reactivity Hazard: Under basic conditions, the compound can undergo

-elimination to form N-(3-fluorophenyl)acrylamide, a reactive Michael acceptor and potent
sensitizer.
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GHS Label Elements
Signal Word:WARNING

Hazard Code Hazard Statement Mechanism/Reasoning

H302 Harmful if swallowed
Metabolism to toxic aniline

derivatives.

H315 Causes skin irritation
Direct alkylating potential of

the C-Cl bond.

H319 Causes serious eye irritation Mucous membrane irritant.

H335 May cause respiratory irritation Inhalation of dust/aerosol.

H317
May cause an allergic skin

reaction

Potential haptenization via

protein binding (acrylamide

formation).

Synthesis & Reactivity Workflow
Understanding the synthesis and degradation pathways is critical for safety. The presence of

unreacted 3-chloropropionyl chloride (lachrymator) or 3-fluoroaniline (toxic) in crude mixtures

presents immediate risks. Furthermore, improper storage or handling with bases can generate

toxic acrylamides.

Synthesis & Degradation Diagram

3-Chloropropionyl Chloride
(Corrosive/Lachrymator)

3-Chloro-N-(3-fluorophenyl)propanamide
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3-Fluoroaniline
(Toxic/Methemoglobinemia)

N-(3-fluorophenyl)acrylamide
(Michael Acceptor/Sensitizer) Elimination (Basic pH > 9) 

Metabolic Hydrolysis
(Release of Toxic Aniline)

 In Vivo / Enzymatic 
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Figure 1: Synthesis pathway showing precursors and the potential degradation to a reactive

acrylamide Michael acceptor under basic conditions.

Safe Handling & Engineering Controls
Containment Strategy

Solids: Weigh and handle only inside a certified Chemical Fume Hood or Powder

Containment Enclosure.

Solutions: When dissolved in organic solvents (DCM, DMSO), the skin permeation risk

increases. Use double-gloving protocols.

Personal Protective Equipment (PPE)
Respiratory: If handling >100 mg outside a hood, use a NIOSH-approved N95 or P100

respirator.

Hands:

Primary Layer:[2][3][4][5] Nitrile (0.11 mm) - Splash protection.

Secondary Layer: Silver Shield/4H laminate gloves are required if prolonged contact with

dissolved compound is expected, as chlorinated solvents permeate nitrile rapidly.

Eyes: Chemical safety goggles. Face shield if reaction scaling >5g.

Storage & Stability
Temperature: Store at 2–8°C (Refrigerated).

Atmosphere: Keep under inert gas (Argon/Nitrogen) to prevent hydrolysis.

Incompatibilities: Strictly avoid strong bases (NaOH, KOH, alkoxides) during storage. As

shown in Figure 1, bases trigger HCl elimination, converting the stable intermediate into a

reactive acrylamide.

Emergency Response Protocols
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Exposure Response
Inhalation: Move to fresh air immediately. If breathing is labored, administer oxygen.[5] Alert

medical personnel to potential aniline toxicity (cyanosis monitoring).

Skin Contact: Wash with polyethylene glycol 300 (PEG-300) or ethanol followed by soap and

water. Reasoning: The compound's lipophilicity makes water alone ineffective.

Eye Contact: Flush with water for 15 minutes, lifting eyelids. Consult an ophthalmologist.

Spill Management
Evacuate: Clear the immediate area.

PPE: Don full PPE including respiratory protection.

Neutralization: Do NOT use basic neutralizers (like sodium bicarbonate) aggressively, as this

may generate the more toxic acrylamide derivative.

Cleanup: Absorb with inert vermiculite or sand. Collect in a sealed hazardous waste

container labeled "Halogenated Organic Waste."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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